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Executive Summary
Cyclohexyl(2-fluorophenyl)methanamine (CAS: 1225920-67-1) is a structural hybrid

belonging to the broader class of arylcyclohexylamines and 1,2-diarylethylamines.[1][2]

Chemically, it consists of a methanamine linker bridging a lipophilic cyclohexyl ring and a 2-

fluorophenyl moiety.[2] While specific pharmacological data on this precise entity is sparse in

public literature, its structural homology to known dissociative anesthetics (e.g.,

Deschloroketamine, Ephenidine) and stimulants (Lefetamine) allows for a high-confidence

prediction of its biological targets.[2]

This technical guide synthesizes Structure-Activity Relationship (SAR) data to identify the

NMDA receptor (PCP binding site) and Monoamine Transporters (DAT/NET) as the primary

biological targets.[2] The following sections detail the mechanistic basis for these interactions,

experimental validation protocols, and metabolic pathways.

Chemical Identity & Structural Analysis[1][2][3][4]
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Physicochemical Profile[1][2]
IUPAC Name: 1-Cyclohexyl-1-(2-fluorophenyl)methanamine[2]

Molecular Formula:ngcontent-ng-c3932382896="" _nghost-ng-c1874552323="" class="inline

ng-star-inserted">

[3][4][5][6]

Molecular Weight: 207.29 g/mol [2][6]

Core Scaffold:ngcontent-ng-c3932382896="" _nghost-ng-c1874552323="" class="inline ng-

star-inserted">

-Cyclohexylbenzylamine

Key Substituent: 2-Fluoro group on the phenyl ring (bioisosteric replacement often used to

modulate metabolic stability and potency).[2]

Structural Homology & SAR
The molecule represents a "stripped-down" pharmacophore of several known psychoactive

classes.[2] It lacks the ketone group of ketamine analogs and the piperidine ring of

phencyclidine (PCP), presenting instead as a primary amine with a flexible methine bridge.[2]
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Structural Analog Relation to Target
Key Pharmacophore
Shared

Deschloroketamine (DCK) NMDA Antagonist

Aryl-Cyclohexyl core; 2-

position substitution (Cl vs F).

[2]

Ephenidine NMDA Antagonist

1,2-Diarylethylamine structure;

replacement of one phenyl

with cyclohexyl.[2]

Lefetamine Stimulant/Opioid

ngcontent-ng-c3932382896=""

_nghost-ng-c1874552323=""

class="inline ng-star-inserted">

-substituted benzylamine;

similar steric bulk.

Norketamine NMDA Antagonist

Primary amine metabolite of

ketamine; validates activity of

primary amines.[2]

Primary Biological Targets[2]
N-Methyl-D-Aspartate (NMDA) Receptor
Mechanism: Non-competitive Antagonism (Pore Blocker) The primary predicted target is the

PCP binding site located within the ion channel pore of the NMDA receptor.[2]

Binding Mode: The basic amine (protonated at physiological pH) mimics the cation of

ngcontent-ng-c3932382896="" _nghost-ng-c1874552323="" class="inline ng-star-inserted">

, binding deep within the channel pore. The lipophilic cyclohexyl and 2-fluorophenyl groups
interact with hydrophobic pockets (likely involving residues such as Asn616 and Val644 in
the GluN1/GluN2 subunits), stabilizing the "trapped" open-channel state.[2]

Effect of 2-Fluoro Substitution: In analogs like 2-Fluorodeschloroketamine (2-FDCK), the 2-

fluoro group maintains potency comparable to the chloro-parent while altering metabolic

clearance.[2] It provides electron-withdrawing character without significant steric hindrance.

[2]
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Primary Amine Context: While tertiary (PCP) and secondary (Ketamine) amines are classic,

primary amines (e.g., Norketamine) retain significant NMDA affinity, often with slower

dissociation kinetics (trapping block).[2]

Monoamine Transporters (DAT, NET)
Mechanism: Reuptake Inhibition The ngcontent-ng-c3932382896="" _nghost-ng-

c1874552323="" class="inline ng-star-inserted">

-cyclohexylbenzylamine scaffold is structurally congruent with monoamine reuptake inhibitors.

Dopamine Transporter (DAT): The bulky hydrophobic groups flanking the amine are

characteristic of DAT inhibitors.[2] The absence of an N-methyl group (primary amine) may

favor Norepinephrine Transporter (NET) affinity over DAT, similar to amphetamine SAR, but

the bulky cyclohexyl group pushes selectivity back towards DAT/SERT.[2]

Functional Outcome: Inhibition of reuptake leads to elevated synaptic concentrations of

dopamine and norepinephrine, contributing to psychostimulant effects.[2]

Sigma Receptors ( )
Mechanism: Agonism/Modulation Sigma receptors bind promiscuously to amines flanked by

hydrophobic regions.[2] The "N-substituted phenyl-cyclohexyl" motif is a classic sigma

pharmacophore.[2] Interaction here could modulate calcium signaling and potentiate the

behavioral effects of NMDA antagonism.[2]

Mechanistic Pathway Visualization
The following diagram illustrates the dual-action mechanism on glutamatergic and

dopaminergic systems.
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Caption: Dual-mechanism pathway showing NMDA receptor antagonism and monoamine

reuptake inhibition leading to combined dissociative and stimulant effects.[2]

Experimental Protocols for Target Validation
To empirically validate these targets, the following self-validating protocols are recommended.

Radioligand Binding Assay (NMDA - PCP Site)
Objective: Determine the affinity (ngcontent-ng-c3932382896="" _nghost-ng-c1874552323=""

class="inline ng-star-inserted">

) of the compound for the NMDA receptor channel pore.
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Tissue Preparation: Use rat forebrain membrane homogenates (rich in NMDA receptors).[2]

Radioligand:ngcontent-ng-c3932382896="" _nghost-ng-c1874552323="" class="inline ng-

star-inserted">

-MK-801 (Dizocilpine), a high-affinity specific antagonist for the PCP site.

Non-Specific Binding: Define using ngcontent-ng-c3932382896="" _nghost-ng-

c1874552323="" class="inline ng-star-inserted">

unlabelled PCP or Ketamine.

Incubation:

Incubate membranes with ngcontent-ng-c3932382896="" _nghost-ng-c1874552323=""

class="inline ng-star-inserted">

-MK-801 and varying concentrations (

to

) of Cyclohexyl(2-fluorophenyl)methanamine.

Buffer: 50 mM Tris-HCl (pH 7.4) + ngcontent-ng-c3932382896="" _nghost-ng-

c1874552323="" class="inline ng-star-inserted">

Glutamate +

Glycine (to open the channel, allowing access to the PCP site). Critical Step: MK-801
binding is use-dependent; agonists are required.[2]

Filtration: Rapid filtration through Whatman GF/B filters pre-soaked in 0.3%

polyethylenimine.[2]

Analysis: Measure radioactivity via liquid scintillation counting. Plot displacement curves to

calculate ngcontent-ng-c3932382896="" _nghost-ng-c1874552323="" class="inline ng-star-

inserted">

and derive
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using the Cheng-Prusoff equation.

Functional Electrophysiology (Whole-Cell Patch Clamp)
Objective: Confirm functional antagonism and voltage-dependence (characteristic of pore

blockers).

Cell Line: HEK293 cells transiently transfected with GluN1 and GluN2A/2B subunits.[2]

Recording Solution:ngcontent-ng-c3932382896="" _nghost-ng-c1874552323="" class="inline

ng-star-inserted">

-free extracellular solution containing

Glutamate and

Glycine.

Protocol:

Clamp voltage at ngcontent-ng-c3932382896="" _nghost-ng-c1874552323=""

class="inline ng-star-inserted">

.

Apply Glutamate/Glycine to elicit stable inward current.[2]

Co-apply Cyclohexyl(2-fluorophenyl)methanamine.[1][2] Observe current decay.[2]

Voltage Ramp: Perform voltage ramps from

to

.

Validation Criteria: A "J-shaped" I-V curve (stronger block at hyperpolarized potentials, relief

of block at depolarized potentials) confirms the mechanism as an open-channel blocker.[2]

Toxicology & Metabolic Considerations
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Metabolic Stability
The primary amine is susceptible to:

N-Acetylation: A potential minor pathway.[2]

Oxidative Deamination: Mediated by MAO-A/B, converting the amine to an aldehyde/ketone.

[2]

Ring Hydroxylation: CYP450-mediated hydroxylation of the cyclohexyl ring (typically at C3 or

C4 positions) is a major clearance pathway for arylcyclohexylamines.[2]

Toxicity Risks[2]
Excitotoxicity: Chronic NMDA antagonism can lead to compensatory upregulation of

glutamate receptors, posing risks of "Olney's Lesions" (neurotoxicity) upon cessation or high

dosing.[2]

Cardiovascular: DAT/NET inhibition implies sympathomimetic toxicity (tachycardia,

hypertension).[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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